Cas no 34742-11-5 (Benzenesulfonic acid,hydroxymethyl-, monosodium salt (9CI))

• Product Name: Benzenesulfonic acid,hydroxymethyl-, monosodium salt (9CI)
• CAS No: 34742-11-5
• MF: C₇H₇NaO₄S
• MW: 210.1828520298
• CID: 317297
• Update Time: 2024-01-28

Benzenesulfonic acid,hydroxymethyl-, monosodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,hydroxymethyl-, monosodium salt (9CI)
• sodium,2-(hydroxymethyl)benzenesulfonate
• Monosodium hydroxymethylbenzenesulphonate
• sodium hydroxymethylbenzenesulphonate
• Hydroxymethylbenzensulfonic acid sodium salt

• Inchi： 1S/C7H8O4S.Na/c8-5-6-1-3-7(4-2-6)12(9,10)11;/h1-4,8H,5H2,(H,9,10,11);/q;+1/p-1
• InChI Key： GTNNBUGYJYIQGZ-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])C1=CC=C(CO)C=C1.[Na+]

Computed Properties

• Exact Mass: 211.00414
• Monoisotopic Mass: 209.996274
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.8

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 63.6